N-(5-amino-2-methylphenyl)-4-(cyclopropylamino)thieno[3,2-d]pyrimidine-7-carboxamide

• CAS No.: 1318243-03-6
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-(5-amino-2-methylphenyl)-4-(cyclopropylamino)thieno[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C17H17N5OS/c1-9-2-3-10(18)6-13(9)22-17(23)12-7-24-15-14(12)19-8-20-16(15)21-11-4-5-11/h2-3,6-8,11H,4-5,18H2,1H3,(H,22,23)(H,19,20,21)
• InChI Key: WMWWTZXGGWGBPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)NC(=O)C2=CSC3=C2N=CN=C3NC4CC4

Description

N-(5-amino-2-methylphenyl)-4-(cyclopropylamino)thieno[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C17H17N5OS and its molecular weight is 339.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

t-Butyl 3-(4-(cyclopropylamino)thieno[3,2-d]pyrimidine-7-carboxamido)-4-methylphenylcarbamate (7 g, 15.93 mmol) was dissolved in DCM (80 mL), TFA (12 mL, 159.3 mmol) was added thereto, and the mixture was stirred at room temperature for 8 hours. After the reaction was completed, the reaction mixture was concentrated under reduced pressure to remove the organic solvent and the remaining TFA, and water (20 mL) was added thereto. The reaction mixture was neutralized with 2.0 N NaOH solution, and the resulting yellow solid was filtered and dried to obtain the title compound without further purification.